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Compound of Interest

Compound Name: Di-tert-dodecyl polysulfide

Cat. No.: B1629441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of di-tert-dodecyl
polysulfide, a complex organosulfur compound with significant applications as a lubricant

additive. This document details its chemical structure, synthesis, and key analytical

methodologies, presenting data in a clear and accessible format for researchers, scientists,

and professionals in drug development who may encounter this class of compounds in various

formulations.

Chemical Structure and Properties
Di-tert-dodecyl polysulfide is not a single molecular entity but rather a mixture of molecules

with the general formula (t-C₁₂H₂₅)₂Sₓ, where 'x' represents the number of sulfur atoms in the

polysulfide chain, typically ranging from 2 to 6.[1] The 'tert-dodecyl' group is a branched C₁₂H₂₅

alkyl group. The presence of a mixture of polysulfide chain lengths results in an average

molecular weight.

The conflicting molecular formulas and weights reported in various sources arise from the fact

that di-tert-dodecyl polysulfide is a UVCB substance (Unknown or Variable composition,

Complex reaction products or Biological materials). Different commercial products may have

varying distributions of sulfur chain lengths, leading to different average molecular weights. For

example, some sources indicate an average molecular weight of approximately 434 g/mol ,

corresponding to an average of around three sulfur atoms (trisulfide).[2] Other sources report

higher molecular weights, suggesting longer polysulfide chains.[3][4]
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A summary of the key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Di-tert-dodecyl Polysulfide

Property Value Reference

CAS Number 68425-15-0 [2][3][4]

EC Number 270-335-7

Appearance
Yellow to reddish-colored liquid

with a strong odor

Linear Formula (C₉H₁₉C(CH₃)₂)₂Sₓ

Average Molecular Weight

(Mn)
~434 g/mol (for trisulfide) [2]

Density ~0.95 - 1.01 g/mL at 25 °C

Boiling Point > 193.7 °C [5]

Flash Point > 100 °C (> 212 °F)

Water Solubility
Insoluble (e.g., 260 ng/L at 20

°C)
[5]

Solubility in Organic Solvents
Readily soluble in organic

solvents

Refractive Index (n20/D) ~1.511 - 1.545

Pour Point -21 °C

Viscosity 53 cP at 40 °C

Synthesis of Di-tert-dodecyl Polysulfide
The synthesis of di-tert-dodecyl polysulfide generally involves the reaction of a tertiary

dodecyl mercaptan with elemental sulfur in the presence of a basic catalyst. The length of the

polysulfide chain (the value of 'x') can be controlled by adjusting the molar ratio of the

reactants.
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Generalized Experimental Protocol for Synthesis
This protocol is a generalized procedure based on methods described for the synthesis of

organic polysulfides.[6][7][8]

Materials:

Tert-dodecyl mercaptan

Elemental sulfur (powdered)

Basic catalyst (e.g., triethylamine, sodium hydroxide)

Solvent (optional, e.g., methanol, toluene)

Nitrogen gas supply

Standard laboratory glassware (three-necked flask, condenser, thermometer, magnetic

stirrer)

Procedure:

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

condenser, a thermometer, and a nitrogen inlet. The system is purged with nitrogen to create

an inert atmosphere.

Charging Reactants: Tert-dodecyl mercaptan and the optional solvent are added to the flask.

Catalyst Addition: A catalytic amount of a basic catalyst, such as triethylamine, is introduced

to the reaction mixture.

Sulfur Addition: The mixture is heated to a specific temperature (e.g., 40-80 °C). Elemental

sulfur is then added portion-wise to control the exothermic reaction and the evolution of

hydrogen sulfide gas. The molar ratio of sulfur to mercaptan will determine the average

length of the polysulfide chain.

Reaction: The reaction mixture is stirred at the set temperature for a period of 1 to 3 hours.

The progress of the reaction can be monitored by observing the dissolution of sulfur.
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Work-up:

After the reaction is complete, the mixture is cooled to room temperature.

If a solvent was used, it is removed under reduced pressure using a rotary evaporator.

The crude product is washed with an aqueous solution of a base (e.g., 10% sodium

hydroxide) to remove any unreacted mercaptan and hydrogen sulfide, followed by

washing with water until the washings are neutral.[8]

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate) and then

filtered.

Purification: The final product, a light yellow to reddish viscous liquid, can be further purified

by vacuum distillation if necessary.

Logical Relationship for Synthesis:
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Synthesis workflow for di-tert-dodecyl polysulfide.

Analysis of Di-tert-dodecyl Polysulfide
The analysis of di-tert-dodecyl polysulfide is challenging due to its complex nature as a

mixture. A combination of chromatographic and spectroscopic techniques is typically employed

for its characterization.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for separating the different polysulfide components. Due to the

nonpolar nature of the compound, reversed-phase HPLC is the method of choice. However,
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direct analysis can be difficult. Derivatization is often necessary to improve chromatographic

separation and detection.[9]

Generalized Experimental Protocol for HPLC Analysis (with Derivatization):

Derivatization: The polysulfide mixture is reacted with a suitable derivatizing agent, such as a

phosphine (e.g., triphenylphosphine) or a methylating agent, to convert the polysulfides into

more stable and easily separable derivatives.

Instrumentation: A standard HPLC system equipped with a UV detector or a mass

spectrometer (LC-MS) is used.

Chromatographic Conditions:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of organic solvents, such as acetonitrile and water, is commonly

employed.

Flow Rate: A flow rate of around 1 mL/min is typical.

Detection: UV detection at a wavelength where the derivatives absorb, or mass

spectrometry for identification of the different polysulfide chain lengths.

Data Analysis: The retention times and peak areas are used to separate and quantify the

different polysulfide components in the mixture.

Mass Spectrometry (MS)
Mass spectrometry is an essential tool for determining the molecular weight distribution of the

polysulfide mixture. Techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI) coupled with a mass analyzer (e.g., quadrupole, time-of-flight) can

be used.

Generalized Experimental Protocol for Mass Spectrometry Analysis:

Sample Preparation: The di-tert-dodecyl polysulfide sample is dissolved in a suitable

organic solvent (e.g., methanol, acetonitrile) at a low concentration.
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Instrumentation: A mass spectrometer with an appropriate ionization source (ESI or APCI) is

used. The instrument is calibrated using a standard of known mass.

Analysis: The sample solution is introduced into the mass spectrometer. The instrument is

operated in either positive or negative ion mode to detect the molecular ions or characteristic

fragment ions of the different polysulfide components.

Data Analysis: The resulting mass spectrum will show a series of peaks corresponding to the

different (t-C₁₂H₂₅)₂Sₓ species, allowing for the determination of the distribution of 'x'.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides valuable information about the chemical structure of the tert-

dodecyl groups and can be used to confirm the presence of the polysulfide linkage. Both ¹H

and ¹³C NMR are useful.

Generalized Methodology for NMR Analysis:

Sample Preparation: A small amount of the di-tert-dodecyl polysulfide sample is dissolved

in a deuterated solvent (e.g., CDCl₃). A reference standard, such as tetramethylsilane (TMS),

may be added.

Instrumentation: A high-resolution NMR spectrometer is used.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

Spectral Interpretation:

¹H NMR: The spectrum will show characteristic signals for the protons of the tert-dodecyl

groups. The chemical shifts and splitting patterns can be used to confirm the structure of

the alkyl chains. The signals for protons adjacent to the sulfur atoms will be shifted

downfield.

¹³C NMR: The spectrum will show signals for the different carbon atoms in the tert-dodecyl

groups. The chemical shifts of the carbons directly bonded to the sulfur atoms will be

particularly informative.

Experimental Workflow for Analysis:
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Analytical workflow for di-tert-dodecyl polysulfide.

Applications and Safety
Di-tert-dodecyl polysulfide is primarily used as an extreme pressure (EP) additive in

lubricants, greases, and metalworking fluids.[10][11] Its high sulfur content provides excellent

anti-wear and load-carrying properties.

From a safety perspective, it is important to handle di-tert-dodecyl polysulfide with

appropriate personal protective equipment, including gloves and eye protection. It may cause

skin and eye irritation.[7] It is also classified as harmful to aquatic life with long-lasting effects.

[12] For detailed safety information, the Safety Data Sheet (SDS) should always be consulted.

[10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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